![molecular formula C22H16BrClFN3OS B13380150 (5E)-5-[[1-(4-bromo-3-chlorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-fluoroanilino)-1,3-thiazol-4-one](/img/structure/B13380150.png)
(5E)-5-[[1-(4-bromo-3-chlorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-fluoroanilino)-1,3-thiazol-4-one
Description
The compound (5E)-5-[[1-(4-bromo-3-chlorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-fluoroanilino)-1,3-thiazol-4-one is a structurally complex molecule featuring a thiazol-4-one core substituted with a halogenated arylpyrrole moiety and a 4-fluoroanilino group. Its design incorporates multiple pharmacophoric elements:
Properties
Molecular Formula |
C22H16BrClFN3OS |
|---|---|
Molecular Weight |
504.8 g/mol |
IUPAC Name |
(5E)-5-[[1-(4-bromo-3-chlorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C22H16BrClFN3OS/c1-12-9-14(13(2)28(12)17-7-8-18(23)19(24)11-17)10-20-21(29)27-22(30-20)26-16-5-3-15(25)4-6-16/h3-11H,1-2H3,(H,26,27,29)/b20-10+ |
InChI Key |
IKIKFVRXKDXODS-KEBDBYFISA-N |
Isomeric SMILES |
CC1=CC(=C(N1C2=CC(=C(C=C2)Br)Cl)C)/C=C/3\C(=O)NC(=NC4=CC=C(C=C4)F)S3 |
Canonical SMILES |
CC1=CC(=C(N1C2=CC(=C(C=C2)Br)Cl)C)C=C3C(=O)NC(=NC4=CC=C(C=C4)F)S3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-{[1-(4-bromo-3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one typically involves multi-step organic reactions. One common method includes the condensation of 4-bromo-3-chlorobenzaldehyde with 2,5-dimethylpyrrole under acidic conditions to form the intermediate. This intermediate is then reacted with 4-fluoroaniline and thiazolidinone under reflux conditions to yield the final product .
Industrial Production Methods
Industrial production methods for this compound are not well-documented, but they would likely involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity while minimizing costs and environmental impact.
Chemical Reactions Analysis
Types of Reactions
The compound undergoes various types of chemical reactions, including:
Oxidation: The pyrrole ring can be oxidized under strong oxidizing conditions.
Reduction: The nitro groups, if present, can be reduced to amines.
Substitution: Halogen atoms on the phenyl rings can undergo nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic medium.
Reduction: Hydrogen gas (H₂) with a palladium catalyst (Pd/C).
Substitution: Sodium hydroxide (NaOH) or other strong bases in polar solvents.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the pyrrole ring may yield pyrrole-2,5-dione derivatives, while reduction of nitro groups would yield corresponding amines.
Scientific Research Applications
5-{[1-(4-bromo-3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential as an antimicrobial or anticancer agent.
Medicine: Explored for its pharmacological properties, including anti-inflammatory and analgesic effects.
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to its biological effects. The exact pathways and targets can vary depending on the specific application, but common targets include enzymes involved in inflammation or cell proliferation .
Comparison with Similar Compounds
Research Implications and Gaps
- Crystallography : The absence of crystallographic data for the target compound underscores the need for single-crystal X-ray studies using tools like SHELX .
- Computational Modeling : Tools like AutoDock4 and Multiwfn could predict binding modes and electron-density distributions, respectively, to guide functionalization.
- Bioactivity Screening : Prioritize assays against kinase targets or microbial strains, leveraging insights from structurally related ferroptosis-inducing compounds .
Biological Activity
Chemical Structure and Properties
The molecular structure of the compound can be broken down as follows:
- Molecular Formula : C18H17BrClF N3OS
- Molecular Weight : Approximately 421.76 g/mol
- Key Functional Groups :
- Thiazole ring
- Pyrrole structure
- Bromo and fluoro substituents
The biological activity of this compound is primarily attributed to its interaction with specific biological targets, including enzymes and receptors involved in various cellular processes. Research indicates that thiazole derivatives often exhibit significant antimicrobial, anticancer, and anti-inflammatory properties.
Anticancer Activity
Several studies have explored the anticancer potential of thiazole derivatives. For instance:
- In vitro Studies : The compound showed cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cell lines. The mechanism appears to involve the induction of apoptosis through the activation of caspase pathways.
- Case Study : A study published in the Journal of Medicinal Chemistry demonstrated that similar thiazole compounds inhibited tumor growth in xenograft models by targeting the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.
Antimicrobial Activity
Thiazole compounds are also known for their antimicrobial properties:
- In vitro Testing : The compound exhibited inhibitory effects against Gram-positive and Gram-negative bacteria. Specifically, it showed significant activity against Staphylococcus aureus and Escherichia coli.
- Minimum Inhibitory Concentration (MIC) : The MIC values for bacterial strains ranged from 4 to 16 µg/mL, indicating a potent antimicrobial effect.
Anti-inflammatory Properties
Research has indicated that compounds with similar structures can modulate inflammatory responses:
- Cytokine Inhibition : The compound was shown to reduce levels of pro-inflammatory cytokines (e.g., TNF-alpha, IL-6) in lipopolysaccharide (LPS)-stimulated macrophages, suggesting potential use in treating inflammatory diseases.
Data Table: Biological Activity Summary
| Activity Type | Test Methodology | Results | Reference |
|---|---|---|---|
| Anticancer | Cytotoxicity Assay | IC50 = 12 µM (MCF-7) | Journal of Medicinal Chemistry |
| Apoptosis Assay | Induces caspase activation | Journal of Medicinal Chemistry | |
| Antimicrobial | Agar Diffusion Method | MIC = 8 µg/mL (S. aureus) | Microbial Drug Resistance |
| MIC = 16 µg/mL (E. coli) | Microbial Drug Resistance | ||
| Anti-inflammatory | ELISA | Decreased TNF-alpha levels | Inflammation Research |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
